1-[(3S,8R,9S,10R,11S,12S,13S,14S,17S)-3,11,12,14-Tetrahydroxy-10,13-dimethyl-1,2,3,4,7,8,9,11,12,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl]ethanone
1-[(3S,8R,9S,10R,11S,12S,13S,14S,17S)-3,11,12,14-Tetrahydroxy-10,13-dimethyl-1,2,3,4,7,8,9,11,12,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl]ethanone
Brand Name:
Vulcanchem
CAS No.:
10005-42-2
VCID:
VC0167326
InChI:
InChI=1S/C21H32O5/c1-11(22)14-7-9-21(26)15-5-4-12-10-13(23)6-8-19(12,2)16(15)17(24)18(25)20(14,21)3/h4,13-18,23-26H,5-10H2,1-3H3/t13-,14+,15+,16+,17-,18+,19-,20-,21-/m0/s1
SMILES:
CC(=O)C1CCC2(C1(C(C(C3C2CC=C4C3(CCC(C4)O)C)O)O)C)O
Molecular Formula:
C21H32O5
Molecular Weight:
364.5 g/mol
1-[(3S,8R,9S,10R,11S,12S,13S,14S,17S)-3,11,12,14-Tetrahydroxy-10,13-dimethyl-1,2,3,4,7,8,9,11,12,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl]ethanone
CAS No.: 10005-42-2
Main Products
VCID: VC0167326
Molecular Formula: C21H32O5
Molecular Weight: 364.5 g/mol
CAS No. | 10005-42-2 |
---|---|
Product Name | 1-[(3S,8R,9S,10R,11S,12S,13S,14S,17S)-3,11,12,14-Tetrahydroxy-10,13-dimethyl-1,2,3,4,7,8,9,11,12,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl]ethanone |
Molecular Formula | C21H32O5 |
Molecular Weight | 364.5 g/mol |
IUPAC Name | 1-[(3S,8R,9S,10R,11S,12S,13S,14S,17S)-3,11,12,14-tetrahydroxy-10,13-dimethyl-1,2,3,4,7,8,9,11,12,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl]ethanone |
Standard InChI | InChI=1S/C21H32O5/c1-11(22)14-7-9-21(26)15-5-4-12-10-13(23)6-8-19(12,2)16(15)17(24)18(25)20(14,21)3/h4,13-18,23-26H,5-10H2,1-3H3/t13-,14+,15+,16+,17-,18+,19-,20-,21-/m0/s1 |
Standard InChIKey | CVHASQAGSWPYGV-VVTARLSHSA-N |
Isomeric SMILES | CC(=O)[C@H]1CC[C@]2([C@@]1([C@@H]([C@H]([C@H]3[C@H]2CC=C4[C@@]3(CC[C@@H](C4)O)C)O)O)C)O |
SMILES | CC(=O)C1CCC2(C1(C(C(C3C2CC=C4C3(CCC(C4)O)C)O)O)C)O |
Canonical SMILES | CC(=O)C1CCC2(C1(C(C(C3C2CC=C4C3(CCC(C4)O)C)O)O)C)O |
PubChem Compound | 12309368 |
Last Modified | Nov 11 2021 |
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